2,4-dimethoxy-6-(3-{[(2-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-1,3,5-triazine

• IUPAC Name: 2,4-dimethoxy-6-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-1,3,5-triazine
• InChI: InChI=1S/C17H23N5O3/c1-12-9-14(6-7-18-12)25-11-13-5-4-8-22(10-13)15-19-16(23-2)21-17(20-15)24-3/h6-7,9,13H,4-5,8,10-11H2,1-3H3
• InChI Key: WLCRDVAURQRXNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)OCC2CCCN(C2)C3=NC(=NC(=N3)OC)OC
• Molecular Formula: C17H23N5O3
• Molecular Weight: 345.4 g/mol

Description

The compound is a derivative of 1,3,5-triazine, which is a class of organic compounds that contain a six-membered ring with three carbon atoms and three nitrogen atoms. The molecule also contains a piperidine ring, which is a common motif in many pharmaceuticals and natural products.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the triazine ring, possibly through a cyclization reaction, followed by the attachment of the piperidine ring and the methoxy groups. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as X-ray crystallography, which can provide detailed information about the arrangement of atoms in the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the triazine ring, the piperidine ring, and the methoxy groups. These functional groups could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its solubility, melting point, and stability, can be determined through a variety of laboratory experiments.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery, where the compound’s interactions with specific proteins or other biological targets are investigated.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through toxicological studies. These studies might investigate the compound’s effects on cells in culture (in vitro studies) or in live animals (in vivo studies).

Future Directions

Future research on this compound could involve more detailed studies of its synthesis, its physical and chemical properties, and its potential biological activities. This could include studies to optimize its synthesis, investigations of its reactivity, and screening for potential biological activity.